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Compound of Interest

Compound Name: C.I. Direct violet 66

Cat. No.: B1596203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe handling and disposal of

C.I. Direct Violet 66, ensuring laboratory safety and environmental responsibility. The following

instructions are designed to provide immediate, practical steps for managing this substance in

a laboratory setting.

I. Understanding C.I. Direct Violet 66: Properties and
Hazards
C.I. Direct Violet 66 is a diazo dye soluble in water.[1][2][3] While specific toxicological data for

C.I. Direct Violet 66 is not readily available, many dyes, particularly azo dyes, are considered

potentially hazardous due to the possible release of aromatic amines.[4] Therefore, it is crucial

to handle this compound with care to minimize exposure and prevent environmental

contamination. Discharges of highly colored effluents from dyes can be toxic to aquatic life and

impact water quality.[4]

Table 1: Physicochemical Properties of C.I. Direct Violet 66

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1596203?utm_src=pdf-interest
https://www.benchchem.com/product/b1596203?utm_src=pdf-body
https://www.benchchem.com/product/b1596203?utm_src=pdf-body
https://www.benchchem.com/product/b1596203?utm_src=pdf-body
https://www.colorantsgroup.com/pdf/tds-direct-violet-66.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL298838.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875594.htm
https://www.benchchem.com/product/b1596203?utm_src=pdf-body
https://images.fibre2fashion.com/ArticleResources/PdfFiles/70/6909.pdf
https://images.fibre2fashion.com/ArticleResources/PdfFiles/70/6909.pdf
https://www.benchchem.com/product/b1596203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Number 29120[1][5]

CAS Number 6798-03-4[1][2][5]

Chemical Class Diazo[1]

Appearance Violet Powder[1]

Solubility in Water Soluble[1], 2 g/L at 25°C[2][3]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Prior to handling C.I. Direct Violet 66 for any purpose, including disposal, the following

Personal Protective Equipment (PPE) should be worn to ensure personal safety:

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or PVC).[6]

Respiratory Protection: In cases of poor ventilation or when generating dust, a dust mask or

a respirator is recommended.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[6]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

III. Step-by-Step Disposal Procedures
The proper disposal of C.I. Direct Violet 66 is contingent on its form (solid or aqueous solution)

and local regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines.

A. For Solid Waste (Unused or Expired C.I. Direct Violet 66):
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Containerization: Keep the dye in its original, clearly labeled container whenever possible. If

transferring, use a new, compatible container and label it appropriately with the chemical

name and hazard information.

Waste Segregation: Do not mix C.I. Direct Violet 66 waste with other chemical waste unless

explicitly permitted by your EHS department.

Collection: Arrange for the collection of the solid waste by your institution's designated

hazardous waste disposal service.

B. For Aqueous Solutions Containing C.I. Direct Violet 66:

Waste Collection: Collect all aqueous waste containing C.I. Direct Violet 66 in a dedicated,

clearly labeled waste container.

Do Not Dispose Down the Drain: Aqueous solutions of this dye should not be poured down

the sewer system.[7] Dyes can persist in waterways and have adverse environmental

effects.[4]

Treatment (if applicable): In some cases, your institution may have procedures for the

chemical treatment of dye waste to decolorize it before disposal. Consult your EHS

department for available protocols.

Disposal: The collected aqueous waste should be disposed of through your institution's

hazardous waste management program.

C. For Contaminated Lab Equipment (e.g., beakers, stir bars):

Decontamination: Triple rinse the contaminated equipment with a suitable solvent (e.g.,

water).

Rinsate Collection: Collect the rinsate as aqueous chemical waste in a designated, labeled

container.[7]

Final Cleaning: After decontamination, the equipment can be washed as usual.

IV. Spill Management
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In the event of a spill of C.I. Direct Violet 66 powder or solution:

Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation.

Containment: Prevent the spill from spreading. For powders, avoid creating dust. For liquids,

use absorbent materials like sand or vermiculite to contain the spill.[6]

Cleanup: Carefully scoop or sweep up the solid material, or absorb the liquid. Place the

collected material into a sealed, labeled container for disposal as hazardous waste.[6]

Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning

materials and water for disposal as hazardous waste.

V. Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of C.I.
Direct Violet 66.

Start: Identify
C.I. Direct Violet 66 Waste

Is the waste solid?

Solid Waste Procedure:
1. Keep in labeled container.

2. Segregate waste.
3. Arrange for hazardous

   waste pickup.
Yes

Aqueous Waste Procedure:
1. Collect in labeled container.
2. DO NOT pour down drain.

3. Arrange for hazardous
   waste pickup.

No

Contaminated Equipment?

Decontamination Procedure:
1. Triple rinse with solvent.

2. Collect rinsate as aqueous waste.
3. Clean equipment.

Yes

End: Proper Disposal

No

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of C.I. Direct Violet 66.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. colorantsgroup.com [colorantsgroup.com]

2. Direct Violet 66｜lookchem [lookchem.com]

3. Direct Violet 66 | 6798-03-4 [chemicalbook.com]

4. images.fibre2fashion.com [images.fibre2fashion.com]

5. worlddyevariety.com [worlddyevariety.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of C.I.
Direct Violet 66]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596203#c-i-direct-violet-66-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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